PL225B
Description
PL225B is an orally bioavailable inhibitor of the insulin-like growth factor 1 receptor (IGF-1R) with potential antineoplastic activity. IGF-1R inhibitor this compound selectively binds to and inhibits the activities of IGF-1R, which may result in both the inhibition of tumor cell proliferation and the induction of tumor cell apoptosis in IGF-1R-overexpressing tumor cells. IGF-1R, a receptor tyrosine kinase overexpressed in a variety of human cancers, plays a significant role in the stimulation of cellular proliferation, oncogenic transformation, and suppression of apoptosis.
Scientific Research Applications
1. Development of P22 Viral Capsid Nanocomposites
The P22 viral capsid has been utilized for developing efficient drug delivery vehicles. Chemical engineering approaches enabled the attachment of catechol ligands to P22 capsids for encapsulating anticancer drugs like bortezomib (BTZ) and targeting hepatocellular carcinoma cells. This application demonstrates the potential of PL225B in targeted drug delivery and cancer therapy (Min et al., 2014).
2. Gene Delivery in Retinitis Pigmentosa
This compound-based DNA nanoparticles have been used for gene delivery in a mouse model of retinitis pigmentosa. This research shows the therapeutic efficiency of this compound in treating genetic disorders of the eye, improving both rod and cone function in the affected mice (Cai et al., 2010).
3. Enhancing Photocatalytic Nanostructures
This compound plays a role in the construction of plasmonic photocatalytic nanostructures, particularly in the enhancement of photoactivity. This application is critical in environmental science, particularly in the photodegradation of pollutants like methylene blue, demonstrating this compound's role in environmental remediation and sustainable technology (Zhou et al., 2015).
4. Therapeutic Application in Diabetes and Metabolic Disorders
IGF-1R inhibitor this compound has been identified as having a potential role in the treatment of various cancers, demonstrating its utility in medical research and therapeutic development. This inhibitor functions by targeting the insulin-like growth factor 1 receptor, which is overexpressed in many cancers (Definitions, 2020).
5. Data Center Cooling Technology
This compound is explored in pump-driven loop heat pipe systems for cooling data centers, showcasing its potential in engineering and technology for efficient energy management and cooling solutions (Zhang et al., 2015).
Properties
Molecular Formula |
C25H28N8O3 |
|---|---|
Appearance |
Solid powder |
Synonyms |
PL225B; PL-225B; PL 225B.; NONE |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
